Cas no 214360-61-9 (Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

• Product Name: Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• CAS No: 214360-61-9
• MF: C₁₆H₂₃BO₅
• MW: 306.161825418472
• MDL: MFCD22494079
• CID: 2116276
• Update Time: 2025-08-05

Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
• Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

• MDL： MFCD22494079
• Inchi： 1S/C16H23BO5/c1-7-20-14(18)11-8-9-13(19-6)12(10-11)17-21-15(2,3)16(4,5)22-17/h8-10H,7H2,1-6H3
• InChI Key： MENRMDAMYNTJKD-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C(=O)OCC)C=CC=2OC)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 393
• Topological Polar Surface Area: 54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

Comprehensive Overview of Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 214360-61-9)

Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate (CAS No. 214360-61-9) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical intermediates, and material science. This compound, characterized by its unique tetramethyl-1,3,2-dioxaborolane moiety, serves as a versatile building block for Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern drug discovery and agrochemical development.

The growing demand for boron-containing compounds like Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is driven by their pivotal role in catalytic transformations and bioconjugation strategies. Researchers are increasingly exploring its applications in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic modality, and fluorescent probes for bioimaging. Its methoxybenzoate backbone further enhances solubility, making it ideal for high-throughput screening platforms.

From a synthetic chemistry perspective, the CAS 214360-61-9 compound exhibits remarkable stability under ambient conditions, addressing a common challenge in boronic acid handling. This property aligns with the industry's shift toward greener chemical processes, as it minimizes the need for inert atmospheres or cryogenic storage. Recent studies highlight its utility in constructing heterocyclic scaffolds for kinase inhibitors, a hot topic in oncology research.

The structure-activity relationship (SAR) of this molecule has been extensively studied, particularly its electronic effects imparted by the 4-methoxy group. Computational chemists leverage these insights to design next-generation catalysts with improved atom economy. Furthermore, its compatibility with continuous flow chemistry systems positions it as a key player in industrial-scale API manufacturing.

Emerging trends in personalized medicine have spurred interest in Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate for biomarker detection systems. Its boronate ester functionality enables selective binding to diol-containing molecules, a principle exploited in glucose sensing technologies. This dual applicability in therapeutics and diagnostics underscores its multidisciplinary value.

Quality control protocols for CAS 214360-61-9 emphasize HPLC purity assessments and NMR characterization, reflecting stringent industry standards. Suppliers now provide detailed technical datasheets with spectral data to support Good Laboratory Practice (GLP) compliance. Such transparency caters to the reproducibility crisis concerns raised in contemporary scientific literature.

In material science, this compound contributes to organic electronic devices as a hole-transport material precursor. Its conjugated π-system facilitates charge mobility in OLED architectures, aligning with the global push for energy-efficient displays. Patent analyses reveal a steady increase in filings incorporating tetramethyl-1,3,2-dioxaborolane derivatives, signaling sustained commercial relevance.

Environmental considerations have prompted studies on the biodegradation pathways of Ethyl 4-methoxy-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate. Regulatory agencies increasingly require ecotoxicity profiles for such compounds, driving innovations in benign-by-design chemistry. Recent life cycle assessments (LCA) demonstrate its advantages over traditional organotin reagents in terms of environmental persistence.

The compound's role in click chemistry applications continues to expand, particularly in biomaterial functionalization. Its orthogonal reactivity enables precise modifications of polymer backbones for drug delivery systems. This versatility makes it a staple in nanomedicine research, where surface engineering dictates therapeutic efficacy.

Future prospects for CAS 214360-61-9 include potential applications in metal-organic frameworks (MOFs) and covalent organic frameworks (COFs). The boronate ester linkage offers dynamic covalent chemistry opportunities, enabling self-healing materials development. As AI-driven molecular design accelerates, this compound's structural motifs are being incorporated into generative chemistry algorithms.